amine](/img/structure/B8741159.png)
[(4-Dimethylaminophenyl)methyl](4-ethoxyphenyl)amine
Cat. No. B8741159
M. Wt: 270.37 g/mol
InChI Key: MTGLBFLMDZSOJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:12]([CH3:13])[O:14][c:15]1[cH:16][cH:17][c:18]([NH2:19])[cH:20][cH:21]1.[CH3:1][N:2]([c:3]1[cH:4][cH:5][c:6]([CH:7]=[O:8])[cH:9][cH:10]1)[CH3:11]>>[CH3:1][N:2]([c:3]1[cH:4][cH:5][c:6]([CH2:7][NH:19][c:18]2[cH:17][cH:16][c:15]([O:14][CH2:12][CH3:13])[cH:21][cH:20]2)[cH:9][cH:10]1)[CH3:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOc1ccc(N)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)c1ccc(C=O)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOc1ccc(NCc2ccc(N(C)C)cc2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
